Cas no 36650-04-1 (pentafluorobenzene-1-sulfonyl fluoride)
Pentafluorobenzene-1-sulfonyl fluoride is a highly reactive sulfonyl fluoride derivative characterized by its pentafluorophenyl group. This compound is widely utilized as a versatile electrophile in organic synthesis, particularly in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions. Its strong electron-withdrawing substituents enhance reactivity, enabling efficient conjugation with nucleophiles such as amines and alcohols. The compound’s stability under ambient conditions and selective reactivity make it valuable for bioconjugation, materials science, and pharmaceutical applications. Additionally, its fluorine-rich structure contributes to improved metabolic stability in bioactive molecules. Pentafluorobenzene-1-sulfonyl fluoride is commonly employed in the development of covalent inhibitors and functionalized polymers.
36650-04-1 structure
Product Name:pentafluorobenzene-1-sulfonyl fluoride
CAS No:36650-04-1
MF:C6F6O2S
MW:250.118421554565
MDL:MFCD28968709
CID:1479647
PubChem ID:11807055
Update Time:2025-10-13
pentafluorobenzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl fluoride, pentafluoro-
- 2,3,4,5,6-pentafluorobenzenesulfonyl fluoride
- pentafluorobenzene-1-sulfonyl fluoride
- 36650-04-1
- AKOS037478221
- pentafluorobenzenesulfonyl fluoride
- SCHEMBL2477379
- EN300-224428
- DTXSID30473203
- IIIRAVUZGLMAHO-UHFFFAOYSA-N
- AT32410
-
- MDL: MFCD28968709
- Inchi: 1S/C6F6O2S/c7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9
- InChI Key: IIIRAVUZGLMAHO-UHFFFAOYSA-N
- SMILES: S(C1C(=C(C(=C(C=1F)F)F)F)F)(=O)(=O)F
Computed Properties
- Exact Mass: 249.9523
- Monoisotopic Mass: 249.95231938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
pentafluorobenzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-224428-0.05g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 0.05g |
$359.0 | 2024-06-20 | |
| Enamine | EN300-224428-0.1g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 0.1g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-224428-0.25g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 0.25g |
$393.0 | 2024-06-20 | |
| Enamine | EN300-224428-0.5g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 0.5g |
$410.0 | 2024-06-20 | |
| Enamine | EN300-224428-1.0g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 1.0g |
$428.0 | 2024-06-20 | |
| Enamine | EN300-224428-2.5g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 2.5g |
$838.0 | 2024-06-20 | |
| Enamine | EN300-224428-5.0g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 5.0g |
$1240.0 | 2024-06-20 | |
| Enamine | EN300-224428-10.0g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 95% | 10.0g |
$1839.0 | 2024-06-20 | |
| Enamine | EN300-224428-1g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 1g |
$428.0 | 2023-09-15 | ||
| Enamine | EN300-224428-5g |
pentafluorobenzene-1-sulfonyl fluoride |
36650-04-1 | 5g |
$1240.0 | 2023-09-15 |
pentafluorobenzene-1-sulfonyl fluoride Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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